Cas no 596124-91-3 (Benzamide, N-[[3-[4-(trifluoromethyl)phenyl]-5-isoxazolyl]methyl]-)

• Product Name: Benzamide, N-[[3-[4-(trifluoromethyl)phenyl]-5-isoxazolyl]methyl]-
• CAS No: 596124-91-3
• MF: C₁₈H₁₃F₃N₂O₂
• MW: 346.303234815598
• CID: 1615815
• Update Time: 2024-09-12

Benzamide, N-[[3-[4-(trifluoromethyl)phenyl]-5-isoxazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[3-[4-(trifluoromethyl)phenyl]-5-isoxazolyl]methyl]-

• Inchi： 1S/C18H13F3N2O2/c19-18(20,21)14-8-6-12(7-9-14)16-10-15(25-23-16)11-22-17(24)13-4-2-1-3-5-13/h1-10H,11H2,(H,22,24)
• InChI Key： QVAYBIXBVIXPBD-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(C(F)(F)F)C=C2)C=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 346.09299

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 533.6±50.0 °C(Predicted)
• PSA: 55.13
• pka: 13.23±0.46(Predicted)